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Compound of Interest

Boc-(S)-3-amino-5-methylhexan-
1-ol

Cat. No.: B2946844

Compound Name:

A Comprehensive Technical Guide to Boc-(S)-3-
amino-5-methylhexan-1-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical characteristics
of Boc-(S)-3-amino-5-methylhexan-1-ol, a chiral building block valuable in pharmaceutical
research and organic synthesis. This document compiles available data on its properties,
detailed experimental protocols for its synthesis, and its role in synthetic workflows.

Core Physical and Chemical Properties

Boc-(S)-3-amino-5-methylhexan-1-ol, also known as tert-butyl (S)-(1-hydroxy-5-methylhexan-
3-yl)carbamate, is a white to off-white solid. The tert-butoxycarbonyl (Boc) protecting group
enhances its stability and solubility in organic solvents, making it a versatile intermediate in
multi-step syntheses.

Table 1: Physical and Chemical Properties of Boc-(S)-3-amino-5-methylhexan-1-ol
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Property Value Source

Molecular Formula C12H25NO3 [1]

Molecular Weight 231.33 g/mol [1]

CAS Number 230637-48-6 [1]

) ) Inferred from related
Appearance White to off-white powder
compounds
Purity Min. 95% [1]

Table 2: Computed Properties of the Unprotected Amine, (S)-3-amino-5-methylhexan-1-ol

Property Value Source
Molecular Formula C7H17NO

Molecular Weight 131.22 g/mol

XLogP3 0.7

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor

Count 2
Rotatable Bond Count 4
Exact Mass 131.131014166 Da
Monoisotopic Mass 131.131014166 Da

Topological Polar Surface Area  46.2 A2

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of Boc-(S)-3-amino-5-
methylhexan-1-ol is not readily available in peer-reviewed literature, its preparation can be
logically derived from standard organic chemistry procedures. The most common method
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involves the Boc-protection of the corresponding amino alcohol, (S)-3-amino-5-methylhexan-1-
ol.

General Protocol for Boc Protection of (S)-3-amino-5-
methylhexan-1-ol

This protocol is based on general methods for the N-tert-butoxycarbonylation of primary
amines.

Materials:

e (S)-3-amino-5-methylhexan-1-ol

» Di-tert-butyl dicarbonate (Bocz0)

» Triethylamine (EtsN) or another suitable base

¢ Dichloromethane (CH2ClI2) or another suitable aprotic solvent

o Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated aqueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa4)
 Silica gel for column chromatography

o Hexanes and Ethyl Acetate for chromatography elution

Procedure:

 Dissolve (S)-3-amino-5-methylhexan-1-ol (1.0 eq) in dichloromethane.
e Add triethylamine (1.1-1.5 eq) to the solution and cool the mixture to O °C in an ice bath.

o Slowly add a solution of di-tert-butyl dicarbonate (1.1 eq) in dichloromethane to the stirred
mixture.
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» Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the
reaction progress by thin-layer chromatography (TLC).

e Upon completion, quench the reaction by adding water.

o Separate the organic layer and wash it sequentially with saturated aqueous NaHCO3
solution and brine.

e Dry the organic layer over anhydrous MgSOa or Na2SOa, filter, and concentrate under
reduced pressure to obtain the crude product.

» Purify the crude product by silica gel column chromatography, typically using a gradient of
ethyl acetate in hexanes, to yield pure Boc-(S)-3-amino-5-methylhexan-1-ol.

Characterization: The purified product should be characterized by standard analytical
techniques:

e 1H NMR and 3C NMR spectroscopy to confirm the structure and the presence of the Boc
group.

e Mass spectrometry to determine the molecular weight.

« Infrared (IR) spectroscopy to identify the characteristic functional groups (N-H, O-H, C=0 of
the carbamate).

e Melting point analysis for the solid product.

Synthetic Workflow and Applications

Boc-(S)-3-amino-5-methylhexan-1-ol is a valuable chiral building block, primarily utilized as
an intermediate in the synthesis of more complex molecules, particularly in the development of
pharmaceutical agents. Its bifunctional nature, possessing a protected amine and a primary
alcohol, allows for sequential and site-selective modifications.

A common synthetic application involves the oxidation of the primary alcohol to a carboxylic
acid, yielding (S)-3-(Boc-amino)-5-methylhexanoic acid, another important building block for
peptide and peptidomimetic synthesis.
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Below is a Graphviz diagram illustrating the logical synthetic workflow from the unprotected
amino alcohol to the corresponding Boc-protected carboxylic acid.

Synthetic Workflow of Boc-(S)-3-amino-5-methylhexan-1-ol Derivatives

(S)-3-amino-5-methylhexan-1-ol

Boc20, Base

Boc-(S)-3-amino-5-methylhexan-1-ol

Oxidation (e.g., PCC, TEMPO)

(S)-3-(Boc-amino)-5-methylhexanoic acid

Click to download full resolution via product page

Caption: Synthetic pathway from the amino alcohol to the Boc-protected amino acid.

Role in Drug Development

While specific signaling pathways directly involving Boc-(S)-3-amino-5-methylhexan-1-ol are
not documented, its structural motifs are of significant interest in medicinal chemistry. The [3-
amino alcohol and the corresponding 3-amino acid structures are found in various biologically
active molecules. This compound serves as a chiral precursor for the synthesis of enzyme
inhibitors, receptor ligands, and other therapeutic agents. Its utility lies in providing a
stereochemically defined scaffold that can be elaborated to achieve desired pharmacological
properties. For instance, related [3-amino acids are key components in the synthesis of certain
protease inhibitors and other peptidomimetics.[2]

Conclusion
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Boc-(S)-3-amino-5-methylhexan-1-ol is a foundational chiral building block with significant
potential in synthetic and medicinal chemistry. This guide provides a summary of its known
characteristics and a practical framework for its synthesis and application. Further research and
publication of detailed experimental data for this compound would be highly beneficial to the
scientific community, facilitating its broader use in the development of novel therapeutics and
complex molecular architectures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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